Cas no 5263-02-5 (Zinc Carbonate Hydroxide)

• Product name: Zinc Carbonate Hydroxide
• CAS No: 5263-02-5
• MF: CHO₄Zn
• MW: 142.425237417221
• MDL: MFCD00011519
• CID: 85254
• PubChem ID: 329829573

Zinc Carbonate Hydroxide Chemical and Physical Properties

Names and Identifiers

• di[carbonato(2-)]hexahydroxypentazinc
• Zinc carbonate basic hydrate
• Zinc Carbonate Basic
• Zinc carbonate hydroxide
• Zinc carbonate hydroxide,powder
• Zinc carbonate hydroxide (Zn5(CO3)2(OH)6)
• Zinc carbonate basic, 97%, Zn >57.0%
• ZINC CARBONATE HYDROXIDE, 58%, POWDER, (53% ZN MIN.), EXTRA PURE
• Zinc carbonate hydroxide,58%,extra pure,powder, (53% Zn min.)
• Zinc carbonate basic, 97%, Zn >58.0%
• Zinc carbonate hydroxide, (53% Zn min.)
• ZINC HYDROXIDE CARBONATE
• Zinc Carbonate Hydroxide

• MDL： MFCD00011519
• Inchi： 1S/CH2O3.H2O.Zn/c2-1(3)4;;/h(H2,2,3,4);1H2;/p-3
• InChI Key： PFBRLXQYBHQKKW-UHFFFAOYSA-K
• SMILES： C([O-])([O-])=O.[Zn].[OH-]

Computed Properties

• Exact Mass: 185.91400
• Monoisotopic Mass: 194.082205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3

Experimental Properties

• Color/Form: Not determined
• Density: 4.398
• Melting Point: 300 °C
• Boiling Point: 333.6°Cat760mmHg
• Flash Point: 169.8°C
• Solubility: water: insoluble
• Water Partition Coefficient: Insoluble in water.
• PSA: 120.72000
• LogP: -2.22710
• Solubility: Not determined.

Zinc Carbonate Hydroxide Security Information

• Signal Word：warning
• Hazard Statement： H413
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 53
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Zinc Carbonate Hydroxide Customs Data

• HS CODE：28369917

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Alkaline

Additional information on Zinc Carbonate Hydroxide

Recent Advances in Zinc Carbonate Hydroxide (5263-02-5) Research: Applications and Innovations in Chemical Biomedicine

Zinc carbonate hydroxide (CAS: 5263-02-5) has garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and versatile applications. Recent studies have explored its potential in drug delivery, antimicrobial agents, and biomedical materials. This research brief synthesizes the latest findings, focusing on the synthesis methods, characterization techniques, and biomedical applications of zinc carbonate hydroxide, providing a comprehensive overview for professionals in the field.

One of the most notable advancements in the synthesis of zinc carbonate hydroxide involves the use of green chemistry principles to enhance its purity and yield. Researchers have developed eco-friendly methods, such as hydrothermal and sol-gel techniques, which minimize the use of hazardous reagents. These methods not only improve the scalability of production but also ensure the material's biocompatibility, making it suitable for medical applications. Characterization studies using XRD, SEM, and FTIR have confirmed the high crystallinity and uniform morphology of the synthesized product, which are critical for its performance in biomedical settings.

In the realm of drug delivery, zinc carbonate hydroxide has shown promise as a carrier for controlled release of therapeutic agents. Its porous structure and high surface area enable efficient loading and sustained release of drugs, particularly in treatments for chronic diseases. Recent in vitro studies have demonstrated its efficacy in delivering anticancer drugs, with enhanced bioavailability and reduced side effects. Additionally, its inherent antimicrobial properties make it a dual-functional material, capable of both drug delivery and infection control.

The antimicrobial applications of zinc carbonate hydroxide have been extensively investigated, particularly in the context of combating antibiotic-resistant bacteria. Studies have revealed that zinc ions released from the compound disrupt bacterial cell membranes and inhibit biofilm formation. This mechanism has been leveraged to develop coatings for medical devices, such as catheters and implants, to prevent infections. Furthermore, its low toxicity to mammalian cells underscores its potential for clinical use.

Beyond drug delivery and antimicrobial applications, zinc carbonate hydroxide has been explored for its role in tissue engineering and regenerative medicine. Its biocompatibility and ability to promote cell adhesion and proliferation make it an attractive candidate for scaffolds in bone tissue engineering. Recent in vivo studies have shown that zinc carbonate hydroxide-based scaffolds support osteogenesis and accelerate bone regeneration, offering a viable alternative to traditional materials.

In conclusion, the latest research on zinc carbonate hydroxide (5263-02-5) highlights its multifaceted applications in chemical biomedicine. From innovative synthesis methods to groundbreaking biomedical uses, this compound continues to demonstrate its potential as a valuable material in the field. Future studies should focus on optimizing its properties for specific applications and conducting large-scale clinical trials to validate its efficacy and safety. This brief serves as a timely resource for researchers and industry professionals seeking to stay abreast of developments in this dynamic area.